Cas no 64297-68-3 (Benzoic acid, 2-iodyl-5-nitro-)

• Product Name: Benzoic acid, 2-iodyl-5-nitro-
• CAS No: 64297-68-3
• MF: C₇H₄INO₆
• MW: 325.014234542847
• CID: 1676139
• Update Time: 2024-09-03

Benzoic acid, 2-iodyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-iodyl-5-nitro-

• Inchi： 1S/C7H4INO6/c10-7(11)5-3-4(9(14)15)1-2-6(5)8(12)13/h1-3H,(H,10,11)
• InChI Key： JKUXYSPWWCIHLU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC([N+]([O-])=O)=CC=C1I(=O)=O

Computed Properties

• Exact Mass: 324.90782

Experimental Properties

• Melting Point: 199-202 °C
• PSA: 114.58
• pka: 2.00±0.22(Predicted)